Cas no 2111220-82-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate is a specialized organic compound featuring a phthalimide core esterified with a 3-chloro-4-methylbenzoate moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both the electron-withdrawing phthalimide group and the chloro-methyl substituted aromatic ring enhances its utility in nucleophilic substitution and cross-coupling reactions. Its crystalline solid form ensures stability under standard storage conditions, while the defined molecular architecture allows for precise functionalization in target-oriented synthesis. The compound is particularly suited for applications requiring controlled release of active fragments or as a building block in heterocyclic chemistry.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate structure
2111220-82-5 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
CAS No:2111220-82-5
MF:C16H10ClNO4
MW:315.707903385162
CID:5990089
PubChem ID:154719697
Update Time:2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
    • EN300-6514589
    • 2111220-82-5
    • Inchi: 1S/C16H10ClNO4/c1-9-6-7-10(8-13(9)17)16(21)22-18-14(19)11-4-2-3-5-12(11)15(18)20/h2-8H,1H3
    • InChI Key: SZJLDLNFNASUMY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 315.0298355g/mol
  • Monoisotopic Mass: 315.0298355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 63.7Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6514589-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
2111220-82-5
0.1g
$150.0 2023-05-31
Enamine
EN300-6514589-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
2111220-82-5
0.25g
$156.0 2023-05-31
Enamine
EN300-6514589-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
2111220-82-5
0.5g
$163.0 2023-05-31
Enamine
EN300-6514589-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
2111220-82-5
1g
$169.0 2023-05-31
Enamine
EN300-6514589-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
2111220-82-5
2.5g
$332.0 2023-05-31
Enamine
EN300-6514589-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
2111220-82-5
5g
$493.0 2023-05-31
Enamine
EN300-6514589-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
2111220-82-5
10g
$733.0 2023-05-31

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate (CAS No. 2111220-82-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate (CAS No. 2111220-82-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a 1,3-dioxo-2,3-dihydro-1H-isoindol moiety and a 3-chloro-4-methylbenzoate group. These structural elements contribute to its chemical stability and reactivity, making it a valuable candidate for various scientific investigations.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the 1,3-dioxo-2,3-dihydro-1H-isoindol core through a condensation reaction between an appropriate aldehyde and an amine. Subsequently, the 3-chloro-4-methylbenzoate group is introduced via an esterification reaction. The precise conditions and reagents used in these steps are crucial for achieving high yields and purity of the final product.

In terms of its physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate is a solid at room temperature with a well-defined melting point. Its solubility in various organic solvents has been studied extensively, and it is generally soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in solution-based reactions and analytical techniques.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate has been the subject of several recent studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors. For instance, it has been found to inhibit the activity of certain kinases involved in signal transduction pathways, which are crucial for cell growth and proliferation. This property makes it a promising lead compound for the development of novel therapeutic agents targeting cancer and other proliferative disorders.

In addition to its enzymatic inhibition properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can modulate the expression of inflammatory cytokines and chemokines, thereby reducing inflammation in various biological models. This dual functionality as both an enzyme inhibitor and an anti-inflammatory agent highlights its versatility in drug discovery efforts.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate has been evaluated through extensive toxicological studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be considered for clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H isoindol 2 yl 3 chloro 4 methylbenzoate (CAS No. 2111220 82 5) represents a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and potential development into therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD